2-(benzo[d]isoxazol-3-yl)-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)acetamide

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-[2-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]acetamide
• InChI: InChI=1S/C18H18N4O4S/c1-21-15-7-3-4-8-16(15)22(27(21,24)25)11-10-19-18(23)12-14-13-6-2-5-9-17(13)26-20-14/h2-9H,10-12H2,1H3,(H,19,23)
• InChI Key: MHFJKAWHKQJVCN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)CCNC(=O)CC3=NOC4=CC=CC=C43
• Molecular Formula: C18H18N4O4S
• Molecular Weight: 386.4 g/mol

Description

2-(benzo[d]isoxazol-3-yl)-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H18N4O4S and its molecular weight is 386.43. The purity is usually 95%.
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Scientific Research Applications

Insecticidal Applications

The synthesis and evaluation of heterocyclic compounds incorporating a thiadiazole moiety, for example, have demonstrated potential insecticidal properties against certain pests. A study by Fadda et al. (2017) described the preparation of various heterocycles and their testing against the cotton leafworm, Spodoptera littoralis, indicating potential applications in agricultural pest management (Fadda et al., 2017).

Antimicrobial and Antifungal Activities

Research by Anuse et al. (2019) on substituted 2-aminobenzothiazoles derivatives revealed antimicrobial activity against drug-resistant bacteria, including Methicillin-resistant Staphylococcus aureus (MRSA). This suggests the compound's framework could be beneficial in developing new antimicrobials (Anuse et al., 2019).

Antitumor and Anticancer Potential

Several studies have focused on the synthesis of benzothiazole derivatives and their evaluation as antitumor agents. For instance, Yurttaş et al. (2015) synthesized benzothiazole derivatives bearing different heterocyclic rings and evaluated their antitumor activity against human tumor cell lines, indicating the therapeutic potential of such compounds in oncology (Yurttaş et al., 2015).

Antiviral and Antibacterial Agents

Compounds with benzothiazole and thiadiazole moieties have also shown promise as antiviral and antibacterial agents. Tang et al. (2019) designed and synthesized benzothiazole derivatives with significant antiviral activities against tobacco mosaic virus (TMV) and antibacterial activities against harmful bacterial strains, suggesting potential in combating infectious diseases (Tang et al., 2019).